Cas no 2172391-69-2 (1,2,4triazolo1,5-apyrimidine-2,5-diamine)
2172391-69-2 structure
Product Name:1,2,4triazolo1,5-apyrimidine-2,5-diamine
CAS No:2172391-69-2
MF:C5H6N6
MW:150.141338825226
CID:5999950
PubChem ID:165856956
Update Time:2023-12-28
1,2,4triazolo1,5-apyrimidine-2,5-diamine Chemical and Physical Properties
Names and Identifiers
-
- 1,2,4triazolo1,5-apyrimidine-2,5-diamine
- [1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine
- EN300-1462270
- 2172391-69-2
-
- Inchi: 1S/C5H6N6/c6-3-1-2-11-5(8-3)9-4(7)10-11/h1-2H,(H4,6,7,8,9,10)
- InChI Key: RETDZNSRGBBFJV-UHFFFAOYSA-N
- SMILES: N12C=CC(N)=NC1=NC(N)=N2
Computed Properties
- Exact Mass: 150.06539422g/mol
- Monoisotopic Mass: 150.06539422g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 95.1Ų
1,2,4triazolo1,5-apyrimidine-2,5-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1462270-0.05g |
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine |
2172391-69-2 | 0.05g |
$624.0 | 2023-06-06 | ||
| Enamine | EN300-1462270-0.1g |
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine |
2172391-69-2 | 0.1g |
$653.0 | 2023-06-06 | ||
| Enamine | EN300-1462270-0.25g |
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine |
2172391-69-2 | 0.25g |
$683.0 | 2023-06-06 | ||
| Enamine | EN300-1462270-0.5g |
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine |
2172391-69-2 | 0.5g |
$713.0 | 2023-06-06 | ||
| Enamine | EN300-1462270-1.0g |
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine |
2172391-69-2 | 1g |
$743.0 | 2023-06-06 | ||
| Enamine | EN300-1462270-2.5g |
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine |
2172391-69-2 | 2.5g |
$1454.0 | 2023-06-06 | ||
| Enamine | EN300-1462270-5.0g |
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine |
2172391-69-2 | 5g |
$2152.0 | 2023-06-06 | ||
| Enamine | EN300-1462270-10.0g |
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine |
2172391-69-2 | 10g |
$3191.0 | 2023-06-06 | ||
| Enamine | EN300-1462270-50mg |
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine |
2172391-69-2 | 50mg |
$528.0 | 2023-09-29 | ||
| Enamine | EN300-1462270-100mg |
[1,2,4]triazolo[1,5-a]pyrimidine-2,5-diamine |
2172391-69-2 | 100mg |
$553.0 | 2023-09-29 |
1,2,4triazolo1,5-apyrimidine-2,5-diamine Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
2172391-69-2 (1,2,4triazolo1,5-apyrimidine-2,5-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk